molecular formula C5H5Cl2N3 B112934 2-Amino-4,6-dichloro-5-methylpyrimidine CAS No. 7153-13-1

2-Amino-4,6-dichloro-5-methylpyrimidine

Cat. No. B112934
CAS RN: 7153-13-1
M. Wt: 178.02 g/mol
InChI Key: ISVBZKXYQWWVPC-UHFFFAOYSA-N
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Description

“2-Amino-4,6-dichloro-5-methylpyrimidine” is a chemical compound with the CAS Number: 7153-13-1 . It has a molecular weight of 178.02 and its molecular formula is C5H5Cl2N3 . The compound is also known by the IUPAC name 4,6-dichloro-5-methyl-2-pyrimidinamine .


Molecular Structure Analysis

The molecular structure of “2-Amino-4,6-dichloro-5-methylpyrimidine” can be represented by the SMILES string Cc1nc(Cl)c(N)c(Cl)n1 . The InChI representation is InChI=1S/C5H5Cl2N3/c1-2-9-4(6)3(8)5(7)10-2/h1H3,(H2,8,9,10) .


Physical And Chemical Properties Analysis

The compound is a solid at room temperature . Its melting point is 70-73 °C . The compound has a molecular weight of 178.02 g/mol . It has a XLogP3-AA value of 1.8, indicating its lipophilicity . It has one hydrogen bond donor and three hydrogen bond acceptors .

Scientific Research Applications

Synthesis and Reactivity

  • Unusual Aromatic Substitution : Lopez et al. (2009) found that attempting to synthesize 2-Amino-4,6-dichloro-5-nitropyrimidine, an intermediate required for nitropyrimidines, unexpectedly yielded 2-amino-4,5,6-trichloropyrimidine through unusual aromatic substitution. This finding highlights the compound's unique reactivity and potential in synthetic chemistry (Lopez et al., 2009).

Medicinal Chemistry and Drug Synthesis

  • Anticancer Drug Intermediate : Guo Lei-ming (2012) discussed the synthesis of 4,6-Dichloro-2-methylpyrimidine as an important intermediate in the production of dasatinib, a synthetic anticancer drug. This demonstrates the compound's role in the development of critical pharmaceuticals (Guo Lei-ming, 2012).

Biological Applications

  • Inhibitory Effects on Immune-Activated Nitric Oxide Production : A study by Jansa et al. (2014) revealed that 2-amino-4,6-dichloropyrimidines, regardless of the substituent at the 5 position, inhibited immune-activated NO production in mouse peritoneal cells. This finding is crucial for understanding the biological properties of these compounds (Jansa et al., 2014).

Chemical Properties and Self-Assembly

  • Self-Assembly in Nonpolar Solvents : Rospenk and Koll (2007) conducted a study on the self-assembly of various 2-aminopyrimidines, including 2-amino-4,6-dichloro-pyrimidine, in nonpolar solvents like benzene and carbon tetrachloride. Their research provides insights into the association of these molecules through N–H⋯N hydrogen bonding and the formation of less polar species (Rospenk & Koll, 2007).

Synthesis of Vitamins

  • Vitamin B1 Intermediate : Zhao, Ma, and Chen (2012) described scalable processes for synthesizing 4-amino-5-aminomethyl-2-methylpyrimidine, a key intermediate for Vitamin B1. This highlights the compound's relevance in the synthesis of essential vitamins (Zhao, Ma, & Chen, 2012).

Pharmaceutical Research

  • Antiviral Activity : Legraverend et al. (1985) synthesized new carbocyclic analogues of 7-deazaguanosine showing antiviral activity, using 5-allyl-2-amino-4,6-dihydroxypyrimidine, which was transformed into 2-amino-4,6-dichloro-pyrimidin-5-yl acetaldehyde. This research underscores the potential use of this compound in developing antiviral drugs (Legraverend et al., 1985).

Safety and Hazards

The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . The precautionary statements are P261 and P305+P351+P338 .

Mechanism of Action

Target of Action

It is known to be used as an intermediate in medical synthesis, such as the preparation of mosonidine , a widely used antihypertensive drug .

Mode of Action

As an intermediate in the synthesis of mosonidine , it may contribute to the drug’s ability to lower blood pressure.

Result of Action

As an intermediate in the synthesis of mosonidine , it may contribute to the drug’s antihypertensive effects.

properties

IUPAC Name

4,6-dichloro-5-methylpyrimidin-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H5Cl2N3/c1-2-3(6)9-5(8)10-4(2)7/h1H3,(H2,8,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ISVBZKXYQWWVPC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=C(N=C1Cl)N)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H5Cl2N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70289300
Record name 2-Amino-4,6-dichloro-5-methylpyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70289300
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

178.02 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Amino-4,6-dichloro-5-methylpyrimidine

CAS RN

7153-13-1
Record name 7153-13-1
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Record name 2-Amino-4,6-dichloro-5-methylpyrimidine
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Record name 2-AMINO-4,6-DICHLORO-5-METHYLPYRIMIDINE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: Does 2-amino-4,6-dichloro-5-methylpyrimidine react with formaldehyde?

A1: The research paper suggests that 2-amino-4,6-dichloro-5-methylpyrimidine does not react with formaldehyde []. This observation, along with the lack of reaction observed with 2-(dimethylamino)pyrimidine, led the researchers to conclude that the pyrimidine ring itself is not involved in the reaction with formaldehyde under the tested conditions. This suggests that the presence of the two chlorine atoms and the methyl group on the pyrimidine ring significantly influences the reactivity of the 2-amino group towards formaldehyde.

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